6-Fluoro-5-iodoindole-3-carbaldehyde

• Molecular Formula: C9H5FINO
• Molecular Weight: 289.04 g/mol
• IUPAC Name: 6-fluoro-5-iodo-1H-indole-3-carbaldehyde
• InChI: InChI=1S/C9H5FINO/c10-7-2-9-6(1-8(7)11)5(4-13)3-12-9/h1-4,12H
• InChI Key: CVKQWMJZSKQYTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=CC(=C1I)F)NC=C2C=O

Description

6-Fluoro-5-iodoindole-3-carbaldehyde is a halogenated indole derivative featuring a fluorine atom at position 6, an iodine atom at position 5, and a carbaldehyde functional group at position 3 of the indole scaffold. Indole derivatives are critical intermediates in medicinal chemistry and materials science due to their diverse reactivity and biological activity.

Comparison with Similar Compounds

Comparison with Structural Analogs

Compound Name	CAS RN	Molecular Formula	Molecular Weight	Substituents	Physical Properties
6-Fluoro-5-iodoindole-3-carbaldehyde	N/A*	C₉H₅FINO	307.05†	F (C6), I (C5), CHO (C3)	Predicted high density due to iodine; limited stability at RT‡
6-Fluoroindole-3-carboxaldehyde	2795-41-7	C₉H₆FNO	163.14	F (C6), CHO (C3)	Storage: ≤-20°C; purity >99.0%
6-Chloroindole-3-carboxaldehyde	N/A§	C₉H₆ClNO	195.60	Cl (C6), CHO (C3)	Higher reactivity in nucleophilic substitution vs. fluoro analogs
6-Bromo-5-fluoro-1-methyl-1H-indole-3-carbaldehyde	1895356-53-2	C₁₀H₇BrFNO	256.07	Br (C6), F (C5), CHO (C3), CH₃ (N1)	Density: 1.60 g/cm³ (predicted); Bp: 373.6°C (predicted)

*Not listed in provided evidence. †Calculated based on atomic masses. ‡Inferred from iodine’s steric and electronic effects.

Key Observations:

Substituent Effects :

• Halogen Reactivity : The iodine atom in 6-Fluoro-5-iodoindole-3-carbaldehyde likely enhances its utility in metal-catalyzed reactions compared to chloro or bromo analogs due to iodine’s superior leaving-group ability. However, steric hindrance from iodine may reduce reaction rates in some cases .
• Electronic Modulation : Fluorine at position 6 increases electron-withdrawing effects, stabilizing the indole ring and altering π-stacking interactions in supramolecular applications .

Physical Properties :

• The iodine substituent increases molecular weight and density compared to fluoro or chloro analogs. For example, 6-Fluoroindole-3-carboxaldehyde (163.14 g/mol) is ~45% lighter than the iodo analog .
• Bromo-fluoro analogs (e.g., 6-Bromo-5-fluoro-1-methyl-1H-indole-3-carbaldehyde) exhibit higher predicted boiling points, likely due to increased molecular mass and dipole interactions .

Synthetic Applications :

• Chloro and bromo derivatives are widely used in cross-coupling reactions, but iodine’s larger atomic radius may favor crystallographic studies for structural elucidation (e.g., via SHELX programs) .
• The carbaldehyde group at position 3 enables further functionalization, such as condensation reactions to form Schiff bases or heterocyclic scaffolds .